N-(naphtho[1,2-d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-benzo[e][1,3]benzothiazol-2-yl-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C19H11N3OS2/c23-18(12-5-7-14-16(9-12)24-10-20-14)22-19-21-17-13-4-2-1-3-11(13)6-8-15(17)25-19/h1-10H,(H,21,22,23)
• InChI Key: HFHLADJHUAUTGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2N=C(S3)NC(=O)C4=CC5=C(C=C4)N=CS5
• Molecular Formula: C19H11N3OS2
• Molecular Weight: 361.4 g/mol

Description

“N-(naphtho[1,2-d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide” is a compound that is part of the thiazole family. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This makes them potential candidates for the development of new pain relief medications.

Anti-inflammatory Activity

. They could be used in the treatment of conditions characterized by inflammation, such as arthritis or asthma.

Antimicrobial Activity

.

Antifungal Activity

. They could be used in the treatment of fungal infections.

Antiviral Activity

. This suggests they could be used in the development of new antiviral drugs.

Antitumor Activity

. .

Neuroprotective Activity

. This suggests they could be used in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Future Directions

Thiazole derivatives are a promising area of research due to their diverse biological activities. Future research could focus on the design and development of new thiazole derivatives, including “N-(naphtho[1,2-d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide”, for potential therapeutic applications.

Mechanism of Action

Target of Action

Thiazoles, the core structure of this compound, are known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The biological outcomes of thiazoles are greatly affected by the substituents on the thiazole ring .

Mode of Action

Thiazoles are known to interact with various biological targets to induce their effects . The orientation of the thiazole ring towards the target site and the molecular electrostatic potential (MEP) surface of the thiazole ring play significant roles in drug-target protein interaction .

Biochemical Pathways

Thiazoles are known to affect a wide range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . These properties may influence the bioavailability of the compound.

Result of Action

Thiazoles are known to exhibit a wide range of biological activities, which suggests that they can have diverse molecular and cellular effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-(naphtho[1,2-d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide. For instance, the solubility of thiazoles in different solvents suggests that the compound’s action can be influenced by the solvent environment . Additionally, the protective coating formed by thiazoles during their adsorption over metal surfaces suggests that they can interact with environmental factors .